Cas no 89499-33-2 (4-Aminothiophene-2-carboxylic acid hydrochloride)

• Product Name: 4-Aminothiophene-2-carboxylic acid hydrochloride
• CAS No: 89499-33-2
• MF: C₅H₆ClNO₂S
• MW: 179.624639034271
• CID: 706761
• PubChem ID: 6456064
• Update Time: 2025-09-22

4-Aminothiophene-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Aminothiophene-2-carboxylic acid hydrochloride
• 2-THIOPHENECARBOXYLIC ACID, 4-AMINO-, HYDROCHLORIDE
• 2-Thiophenecarboxylicacid, 4-amino-, hydrochloride (1:1)
• 4-amino-2-thiophenecarboxylic acid hydrochloride
• 2-Thiophenecarboxylic acid,4-amino-,hydrochloride
• AKOS015897301
• J-514342
• 4-aminothiophene-2-carboxylicAcidHydrochloride
• 4-aminothiophene-2-carboxylic acid;hydrochloride
• A843211
• 4-Aminothiophene-2-carboxylic acid--hydrogen chloride (1/1)
• FT-0646681
• 89499-33-2
• DTXSID60424182
• 2-Thiophenecarboxylicacid,4-amino-,hydrochloride(1:1)
• 4-aminothiophene-2-carboxylic acid,hydrochloride
• G62469

• Inchi： 1S/C5H5NO2S.ClH/c6-3-1-4(5(7)8)9-2-3;/h1-2H,6H2,(H,7,8);1H
• InChI Key： BBBINYOGUKHQRM-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C=C1C(=O)O)N

Computed Properties

• Exact Mass: 178.98100
• Monoisotopic Mass: 178.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 91.56000
• LogP: 2.41170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids